Cas no 676159-40-3 (Acetic acid--naphtho[2,3-b]thiophene-4,5-diol (2/1))

• Product name: Acetic acid--naphtho[2,3-b]thiophene-4,5-diol (2/1)
• CAS No: 676159-40-3
• MF: C₁₂H₈O₂S^.₂[C₂H₄O₂]
• MW: 336.36
• CID: 2798007
• PubChem ID: 71367936

Acetic acid--naphtho[2,3-b]thiophene-4,5-diol (2/1) Chemical and Physical Properties

Names and Identifiers

• 676159-40-3
• DTXSID90791031
• Acetic acid--naphtho[2,3-b]thiophene-4,5-diol (2/1)

• Inchi： InChI=1S/C12H8O2S.2C2H4O2/c13-9-3-1-2-7-6-10-8(4-5-15-10)12(14)11(7)9;2*1-2(3)4/h1-6,13-14H;2*1H3,(H,3,4)
• InChI Key： WGDKUWRRJZFONX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 336.06675940Da
• Monoisotopic Mass: 336.06675940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų